Cas no 777-44-6 (3-(trifluoromethyl)benzene-1-sulfonyl chloride)
3-(Trifluoromethyl)benzene-1-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include the strong electron-withdrawing trifluoromethyl group, which enhances reactivity in nucleophilic substitution reactions, making it valuable for introducing sulfonyl functionalities into target molecules. The compound exhibits high stability under standard handling conditions, ensuring consistent performance in reactions such as sulfonamide formation. Its compatibility with a range of solvents and reagents further broadens its utility in complex synthetic pathways. The product is particularly useful in medicinal chemistry for modifying bioactive molecules, leveraging the trifluoromethyl group's metabolic stability and lipophilicity to optimize drug-like properties.
777-44-6 structure
Product Name:3-(trifluoromethyl)benzene-1-sulfonyl chloride
CAS No:777-44-6
MF:C7H4ClF3O2S
MW:244.618670463562
MDL:MFCD00014724
CID:39896
PubChem ID:2733250
Update Time:2025-10-14
3-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)benzene-1-sulfonyl chloride
- 3-(trifluoromethyl)benzene sulfonyl chloride
- 3-(trifluoromethyl)benzenesulfonyl chloride(SALTDATA: FREE)
- 3-trifluoromethylbenzene-1-sulfonyl chloride
- 3-trifluoromethylbenzenesulfochloride
- m-trifluoromethylbenzenesulfonyl chloride
- α,α,α-Trifluorotoluene-3-sulfonyl Chloride
- 3-(Trifluoromethyl)Benzenesulfonyl Chloride
- 3-trifluoromethylbenzenesulfonyl chloride
- 3-(trifluoromethyl)benzenesulphonyl chloride
- 3-(TRIFLUOROMETHYL)BENZENESULFONYLCHLORIDE
- BENZENESULFONYL CHLORIDE, 3-(TRIFLUOROMETHYL)-
- ONCAZCNPWWQQMW-UHFFFAOYSA-N
- 3-(Chlorosulphonyl)benzotrifluoride
- m-Trifluoromethylphenylsulfonyl chloride
- 3-trifluoromethyl-benzene
- 3-trifluoromethylbenzenesulfonic acid chloride
- 3-trifluormethylbenzenesulfonylchloride
- 3-(trifluoromethyl)phenylsulfonyl chloride
- AM62491
- 3trifluoromethylbenzenesulfonyl chloride
- MFCD00014724
- 3-trifluoromethylbenzene-sulfonyl chloride
- 3-(trifluoromethyl)-benzenesulfonyl chloride
- A9822
- Z56858182
- 3-trifluoromethylbenzenesulfonylchoride
- 3-trifluoromethylphenylsulfonyl chloride
- 3-trifluoromethylbenzenesulfonylchloride
- F2167-0007
- 3-(trifluromethyl)-benzenesulfonyl chloride
- 3-(trifluoromethyl)benzene-1-sulfonylchloride
- SCHEMBL67827
- AKOS000265221
- J-511025
- EN300-17009
- 12B-066
- 3-trifluoromethyl benzene sulfonyl chloride
- 3-trifluoromethyl-benzenesulfonyl chloride
- 3-(trifluoromethyl)benzene-sulfonyl chloride
- 3-(trifluoromethyl)-benzene-1-sulfonyl chloride
- FT-0613926
- 3-trifluoromethylphenylsulfonic acid chloride
- CS-0071055
- 3-trifluromethyl-benzenesulfonyl chloride
- 3-(Trifluoromethyl)benzenesulfonic acid chloride
- T1910
- 3-(trifluormethyl)-benzenesulfonyl chloride
- 777-44-6
- 3-Trifluoromethylbenzenesulphonyl chloride
- alpha,alpha,alpha-Trifluorotoluene-3-sulfonyl Chloride
- 3-(trifluoromethyl) benzene-1-sulfonyl chloride
- DTXSID80369809
- ALBB-018195
- 3-(trifluoromethyl)benzene-1-sulfonyl chloride
-
- MDL： MFCD00014724
- Inchi： 1S/C7H4ClF3O2S/c8-14(12,13)6-3-1-2-5(4-6)7(9,10)11/h1-4H
- InChI Key： ONCAZCNPWWQQMW-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC=C(C(F)(F)F)C=1)(=O)=O
- BRN： 2650774
Computed Properties
- Exact Mass: 243.95700
- Monoisotopic Mass: 243.957
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.5
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Light yellow transparent liquid
- Density: 1.526 g/mL at 25 °C(lit.)
- Boiling Point: 88-90 °C/6 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.485(lit.)
- PSA: 42.52000
- LogP: 3.71370
- Sensitiveness: Moisture Sensitive
- Solubility: Not determined
3-(trifluoromethyl)benzene-1-sulfonyl chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45-S25
- FLUKA BRAND F CODES：10-21
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- Storage Condition：Inert atmosphere,2-8°C(BD4172)
- Safety Term：8
- Packing Group：II
- Risk Phrases：R34
- Packing Group：II
- Hazard Level：8
3-(trifluoromethyl)benzene-1-sulfonyl chloride Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-(trifluoromethyl)benzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1910-25g |
3-(trifluoromethyl)benzene-1-sulfonyl chloride |
777-44-6 | 98.0%(GC&T) | 25g |
￥990.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1910-5g |
3-(trifluoromethyl)benzene-1-sulfonyl chloride |
777-44-6 | 98.0%(GC&T) | 5g |
￥290.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T111R-5g |
3-(trifluoromethyl)benzene-1-sulfonyl chloride |
777-44-6 | 98% | 5g |
￥72.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T111R-25g |
3-(trifluoromethyl)benzene-1-sulfonyl chloride |
777-44-6 | 98% | 25g |
￥217.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T111R-100g |
3-(trifluoromethyl)benzene-1-sulfonyl chloride |
777-44-6 | 98% | 100g |
￥605.0 | 2022-09-28 | |
| Fluorochem | 007588-1g |
3-(Trifluoromethyl)benzenesulfonyl chloride |
777-44-6 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 007588-10g |
3-(Trifluoromethyl)benzenesulfonyl chloride |
777-44-6 | 98% | 10g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 007588-25g |
3-(Trifluoromethyl)benzenesulfonyl chloride |
777-44-6 | 98% | 25g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 007588-100g |
3-(Trifluoromethyl)benzenesulfonyl chloride |
777-44-6 | 98% | 100g |
￡61.00 | 2022-03-01 | |
| Chemenu | CM330017-1000g |
3-(Trifluoromethyl)benzenesulfonyl chloride |
777-44-6 | 95+% | 1000g |
$552 | 2021-06-10 |
3-(trifluoromethyl)benzene-1-sulfonyl chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:777-44-6)3-(三氟甲基)苯-1-磺酰氯
Order Number:LE2896082
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:777-44-6)3-(trifluoromethyl)benzene-1-sulfonyl chloride
Order Number:A9822
Stock Status:in Stock
Quantity:250g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:50
Price ($):153.0/237.0
Email:sales@amadischem.com
3-(trifluoromethyl)benzene-1-sulfonyl chloride Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:777-44-6)3-(三氟甲基)苯-1-磺酰氯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:777-44-6)3-(trifluoromethyl)benzene-1-sulfonyl chloride
Purity:99%/99%
Quantity:250g/500g
Price ($):153.0/237.0